2-((2-chlorobenzyl)thio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-3-[(4-methoxyphenyl)methyl]-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C27H22ClN3O2S/c1-33-21-13-11-18(12-14-21)16-31-26(32)25-24(22(15-29-25)19-7-3-2-4-8-19)30-27(31)34-17-20-9-5-6-10-23(20)28/h2-15,29H,16-17H2,1H3
• InChI Key: INXAGRILVZAARL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC5=CC=CC=C5Cl
• Molecular Formula: C27H22ClN3O2S
• Molecular Weight: 488.0 g/mol

Description

2-((2-chlorobenzyl)thio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C27H22ClN3O2S and its molecular weight is 488. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Pyrrolo[3,2-d]pyrimidine derivatives have been extensively studied for their synthesis methods and biological activities. These compounds often serve as key intermediates in the development of novel pharmacophores with potent biological activities. Research by Abu-Hashem et al. (2020) on novel heterocyclic compounds derived from visnaginone and khellinone, including thiazolopyrimidines, highlights the synthesis of complex molecules with anti-inflammatory and analgesic properties, suggesting potential therapeutic applications of related pyrrolo[3,2-d]pyrimidine derivatives (Abu-Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antifungal Activities

Compounds featuring the pyrrolo[3,2-d]pyrimidine core have been explored for their antimicrobial and antifungal capabilities. The work by Maddila et al. (2016) on benzothiazole pyrimidine derivatives demonstrated significant antibacterial and antifungal activity, highlighting the potential of pyrrolo[3,2-d]pyrimidine derivatives as effective antimicrobial agents (Maddila, Gorle, Seshadri, Lavanya, & Jonnalagadda, 2016).

Applications in Nonlinear Optics and Electronics

The electronic and nonlinear optical properties of heterocyclic compounds, including pyrrolo[3,2-d]pyrimidine derivatives, have been subject to investigation, suggesting their utility in materials science. Beytur et al. (2021) performed a comprehensive study on the electronic, nonlinear optical, and spectroscopic analysis of heterocyclic 3-substituted derivatives, indicating their potential in developing materials for optoelectronic applications (Beytur & Avinca, 2021).

Chemical Synthesis and Catalysis

Research on pyrrolo[3,2-d]pyrimidine derivatives also extends to their use in chemical synthesis and catalysis. The work by Ma et al. (2016) on D-xylonic acid as a solvent and biocatalyst for the synthesis of dihydropyrimidinones demonstrates the versatility of pyrrolo[3,2-d]pyrimidine derivatives in facilitating organic reactions, pointing towards their role in green chemistry and catalysis (Ma, Zhong, Peng, & Sun, 2016).